Cas no 2432-78-2 (Hexanethioic acid, S-propyl ester)
2432-78-2 structure
Product Name:Hexanethioic acid, S-propyl ester
CAS No:2432-78-2
MF:C9H18OS
MW:174.303621768951
CID:1416810
PubChem ID:538678
Update Time:2025-04-20
Hexanethioic acid, S-propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanethioic acid, S-propyl ester
- DTXSID501314326
- S-Propyl hexanethioate
- 3J57W36LH5
- 2432-78-2
- S-Propyl hexanethioate #
- 1-(propylsulfanyl)hexan-1-one
- XWEXGRZJPGGXCY-UHFFFAOYSA-N
- Hexanethioic acid S-propyl ester
- CHEBI:180249
-
- Inchi: 1S/C9H18OS/c1-3-5-6-7-9(10)11-8-4-2/h3-8H2,1-2H3
- InChI Key: XWEXGRZJPGGXCY-UHFFFAOYSA-N
- SMILES: S(CCC)C(CCCCC)=O
Computed Properties
- Exact Mass: 174.10794
- Monoisotopic Mass: 174.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Hexanethioic acid, S-propyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2432-78-2 (Hexanethioic acid, S-propyl ester) Related Products
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